Cas no 4356-30-3 (methyl (3beta)-3-(acetyloxy)lup-20(29)-en-28-oate)

methyl (3beta)-3-(acetyloxy)lup-20(29)-en-28-oate structure
4356-30-3 structure
Product Name:methyl (3beta)-3-(acetyloxy)lup-20(29)-en-28-oate
CAS No:4356-30-3
MF:C33H52O4
MW:512.763590812683
CID:869040
PubChem ID:6451984
Update Time:2025-04-19

methyl (3beta)-3-(acetyloxy)lup-20(29)-en-28-oate Chemical and Physical Properties

Names and Identifiers

    • methyl (3beta)-3-(acetyloxy)lup-20(29)-en-28-oate
    • methyl (1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-9-acetyloxy-5a,5b,8,8,11a-pentamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysene-3a-carboxylate
    • Methyl-3b-acetoxybetulinate
    • AKOS040753025
    • DTXSID40963044
    • Methyl acetylbetulate
    • Methyl (3-O-acetyl)betulinate
    • Methyl 3-(acetyloxy)lup-20(29)-en-28-oate
    • 4356-30-3
    • SCHEMBL3784133
    • Methyl 3-(acetyloxy)lup-20(29)-en-28-oate (3beta)-
    • Methyl acetyl betulinate
    • CHEMBL508907
    • Lup-20(29)-en-28-oic acid, 3-(acetyloxy)-, methyl ester, (3beta)-
    • Inchi: 1S/C33H52O4/c1-20(2)22-12-17-33(28(35)36-9)19-18-31(7)23(27(22)33)10-11-25-30(6)15-14-26(37-21(3)34)29(4,5)24(30)13-16-32(25,31)8/h22-27H,1,10-19H2,2-9H3/t22-,23+,24-,25+,26-,27+,30-,31+,32+,33-/m0/s1
    • InChI Key: FBSVHROTXUJUHS-ODLWIBRJSA-N
    • SMILES: O(C(C)=O)[C@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@]1(C)[C@@H]2CC[C@@H]2[C@H]3[C@H](C(=C)C)CC[C@]3(C(=O)OC)CC[C@@]12C

Computed Properties

  • Exact Mass: 512.38656014g/mol
  • Monoisotopic Mass: 512.38656014g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 5
  • Complexity: 983
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.1
  • Topological Polar Surface Area: 52.6Ų
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